Cas no 463355-64-8 (Ethyl 4-bromo-3-(trifluoromethyl)benzoate)
463355-64-8 structure
Product Name:Ethyl 4-bromo-3-(trifluoromethyl)benzoate
CAS No:463355-64-8
MF:C10H8BrF3O2
MW:297.068532943726
CID:1006878
PubChem ID:46311287
Update Time:2025-04-20
Ethyl 4-bromo-3-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-bromo-3-(trifluoromethyl)benzoate
- 4-Bromo-3-(trifluoromethyl)benzoic acid ethyl ester
- E90227
- AKOS017553299
- DB-370393
- CS-0195228
- 4-Bromo-3-trifluoromethyl-benzoic acid ethyl ester
- 463355-64-8
- SCHEMBL989378
- MFCD09745861
- ETHYL4-BROMO-3-(TRIFLUOROMETHYL)BENZOATE
- DTXSID40673257
-
- MDL: MFCD09745861
- Inchi: 1S/C10H8BrF3O2/c1-2-16-9(15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5H,2H2,1H3
- InChI Key: WFVVYJMUQCKDEC-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=O)OCC)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 295.96598g/mol
- Monoisotopic Mass: 295.96598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Ethyl 4-bromo-3-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019064077-5g |
4-Bromo-3-(trifluoromethyl)benzoic acid ethyl ester |
463355-64-8 | 95% | 5g |
$975.00 | 2023-09-01 | |
| TRC | B124980-50mg |
Ethyl 4-Bromo-3-(trifluoromethyl)benzoate |
463355-64-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B124980-100mg |
Ethyl 4-Bromo-3-(trifluoromethyl)benzoate |
463355-64-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B124980-500mg |
Ethyl 4-Bromo-3-(trifluoromethyl)benzoate |
463355-64-8 | 500mg |
$ 115.00 | 2022-06-07 | ||
| Aaron | AR00DLF3-5g |
ethyl 4-bromo-3-(trifluoromethyl)benzoate |
463355-64-8 | 5g |
$176.00 | 2023-12-14 | ||
| Aaron | AR00DLF3-10g |
ethyl 4-bromo-3-(trifluoromethyl)benzoate |
463355-64-8 | 10g |
$299.00 | 2023-12-14 | ||
| A2B Chem LLC | AG33187-5g |
Ethyl 4-bromo-3-(trifluoromethyl)benzoate |
463355-64-8 | 95% | 5g |
$162.00 | 2024-04-20 | |
| A2B Chem LLC | AG33187-10g |
Ethyl 4-bromo-3-(trifluoromethyl)benzoate |
463355-64-8 | 95% | 10g |
$250.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1265898-1g |
4-Bromo-3-(trifluoromethyl)benzoic acid ethyl ester |
463355-64-8 | 95+% | 1g |
¥737.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1265898-5g |
4-Bromo-3-(trifluoromethyl)benzoic acid ethyl ester |
463355-64-8 | 95+% | 5g |
¥2216.00 | 2024-05-12 |
Ethyl 4-bromo-3-(trifluoromethyl)benzoate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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